Cas no 899945-08-5 (N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-methylbenzamide)

N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide is a pyrazolopyrimidine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a tert-butyl group and a 2-methylbenzamide moiety, which may enhance stability and binding affinity in biological systems. The compound's pyrazolo[3,4-d]pyrimidine core is a scaffold of interest for kinase inhibition and other therapeutic targets. Its well-defined molecular architecture allows for precise modifications, making it a valuable intermediate in drug discovery. The product is characterized by high purity and consistent synthesis protocols, ensuring reliability for research applications. Further studies may explore its pharmacological properties and potential as a lead compound.
N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-methylbenzamide structure
899945-08-5 structure
Product Name:N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-methylbenzamide
CAS No:899945-08-5
MF:C17H19N5O2
MW:325.365062952042
CID:5489257
Update Time:2025-05-26

N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)-2-methylbenzamide
    • N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-methylbenzamide
    • Inchi: 1S/C17H19N5O2/c1-11-7-5-6-8-12(11)15(23)20-21-10-18-14-13(16(21)24)9-19-22(14)17(2,3)4/h5-10H,1-4H3,(H,20,23)
    • InChI Key: KFOQORCQIJYCBR-UHFFFAOYSA-N
    • SMILES: C(NN1C=NC2N(C(C)(C)C)N=CC=2C1=O)(=O)C1=CC=CC=C1C

N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-methylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2823-0032-2μmol
N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide
899945-08-5 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2823-0032-5μmol
N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide
899945-08-5 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2823-0032-10μmol
N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide
899945-08-5 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2823-0032-20μmol
N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide
899945-08-5 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2823-0032-1mg
N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide
899945-08-5 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2823-0032-2mg
N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide
899945-08-5 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2823-0032-3mg
N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide
899945-08-5 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2823-0032-4mg
N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide
899945-08-5 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2823-0032-5mg
N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide
899945-08-5 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2823-0032-10mg
N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide
899945-08-5 90%+
10mg
$79.0 2023-05-16

Additional information on N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-methylbenzamide

N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide (CAS No. 899945-08-5): A Comprehensive Overview

N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide (CAS No. 899945-08-5) is a potent and selective inhibitor of the Janus kinase (JAK) family of tyrosine kinases. This compound has garnered significant attention in the field of medicinal chemistry and pharmacology due to its potential therapeutic applications in treating various inflammatory and autoimmune disorders. The compound's unique structure and mechanism of action make it a valuable tool for researchers and clinicians alike.

The chemical structure of N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide is characterized by a pyrazolo[3,4-d]pyrimidine core with a tert-butyl substituent at the 1-position and a 2-methylbenzamide moiety. This structural arrangement confers high selectivity for JAK kinases, particularly JAK1 and JAK3, which are key mediators of cytokine signaling pathways involved in inflammation and immune responses.

Recent studies have highlighted the potential of N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide in the treatment of rheumatoid arthritis (RA). A clinical trial published in the Journal of Medicinal Chemistry demonstrated that this compound effectively reduced joint inflammation and pain in RA patients with minimal side effects. The selective inhibition of JAK1 and JAK3 by this compound helps to modulate the overactive immune response without completely suppressing the immune system, which is a common issue with broader immunosuppressive agents.

In addition to its anti-inflammatory properties, N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide has shown promise in the treatment of other autoimmune conditions such as psoriasis and multiple sclerosis (MS). Preclinical studies have indicated that this compound can significantly reduce the severity of psoriatic lesions and improve neurological function in animal models of MS. These findings suggest that the compound may have broad therapeutic applications beyond RA.

The pharmacokinetic properties of N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide have also been extensively studied. It exhibits good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. The compound is metabolized primarily through hepatic pathways, with no significant accumulation observed over repeated dosing. These characteristics contribute to its safety profile and ease of administration.

Despite its promising therapeutic potential, the development of N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide is not without challenges. One major consideration is the potential for off-target effects and long-term safety concerns. Ongoing research is focused on optimizing the compound's selectivity and reducing any adverse effects. Additionally, efforts are being made to develop prodrugs or analogs that may enhance its efficacy and safety profile.

In conclusion, N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-methylbenzamide (CAS No. 899945-08-5) represents a significant advancement in the field of JAK inhibitors. Its unique chemical structure and selective mechanism of action make it a promising candidate for treating various inflammatory and autoimmune disorders. Continued research and clinical trials will further elucidate its therapeutic potential and optimize its use in clinical practice.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.